Cas no 2121512-42-1 (3-Fluoro-4-methyl-2-(methylthio)phenylboronic acid)

• Product Name: 3-Fluoro-4-methyl-2-(methylthio)phenylboronic acid
• CAS No: 2121512-42-1
• MF: C₈H₁₀BFO₂S
• MW: 200.038204669952
• MDL: MFCD31382563
• CID: 5079224
• Update Time: 2026-03-01

3-Fluoro-4-methyl-2-(methylthio)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methyl-2-(methylthio)phenylboronic acid

• MDL： MFCD31382563
• Inchi： 1S/C8H10BFO2S/c1-5-3-4-6(9(11)12)8(13-2)7(5)10/h3-4,11-12H,1-2H3
• InChI Key： YRJUKGWQDIOKQU-UHFFFAOYSA-N
• SMILES： S(C)C1C(=C(C)C=CC=1B(O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 65.8

Additional information on 3-Fluoro-4-methyl-2-(methylthio)phenylboronic acid

3-Fluoro-4-methyl-2-(methylthio)phenylboronic acid (CAS No. 2121512-42-1): An Overview

3-Fluoro-4-methyl-2-(methylthio)phenylboronic acid (CAS No. 2121512-42-1) is a versatile compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the synthesis of pharmaceuticals and materials science. This boronic acid derivative is characterized by its aromatic ring structure, substituted with a fluoro, methyl, and methylthio group, making it a valuable intermediate in organic synthesis.

The fluorine atom in the 3-position of the aromatic ring imparts significant electronic and steric effects, which can influence the reactivity and selectivity of the compound in various chemical reactions. The methyl group at the 4-position further modulates the electronic properties of the ring, while the methylthio group at the 2-position provides additional reactivity and functionalization possibilities. These features make 3-Fluoro-4-methyl-2-(methylthio)phenylboronic acid an attractive starting material for a wide range of synthetic transformations.

In the context of pharmaceutical research, 3-Fluoro-4-methyl-2-(methylthio)phenylboronic acid has been explored as a key intermediate in the synthesis of novel drugs targeting various diseases. For instance, recent studies have shown that this compound can be used to synthesize potent inhibitors of specific enzymes involved in cancer progression and neurodegenerative disorders. The ability to fine-tune the electronic properties of the aromatic ring through fluorination and methylation allows for the design of highly selective and efficacious drug candidates.

Moreover, 3-Fluoro-4-methyl-2-(methylthio)phenylboronic acid has found applications in materials science, particularly in the development of advanced polymers and functional materials. The boronic acid functionality can participate in various cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of conjugated polymers and other materials with tailored electronic properties. These materials have potential applications in areas such as organic electronics, sensors, and energy storage devices.

The synthetic versatility of 3-Fluoro-4-methyl-2-(methylthio)phenylboronic acid is further enhanced by its compatibility with a wide range of reaction conditions. It can be readily functionalized through various chemical transformations, including substitution reactions, coupling reactions, and oxidative processes. This flexibility makes it a valuable tool for chemists working on complex molecular architectures and novel materials.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and properties of 3-Fluoro-4-methyl-2-(methylthio)phenylboronic acid. Quantum mechanical calculations have provided insights into the electronic structure and reactivity patterns of this compound, guiding experimental efforts to optimize synthetic routes and identify new applications. These computational tools are increasingly being integrated into drug discovery pipelines to accelerate the development of new therapeutic agents.

In conclusion, 3-Fluoro-4-methyl-2-(methylthio)phenylboronic acid (CAS No. 2121512-42-1) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique chemical structure and reactivity profile make it an indispensable intermediate for synthetic chemists working on cutting-edge projects. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its impact on science and technology.